N-(1,1-diethylpropyl)-1-[(dimethylamino)sulfonyl]-3-piperidinecarboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-(3-ethylpentan-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C15H31N3O3S/c1-6-15(7-2,8-3)16-14(19)13-10-9-11-18(12-13)22(20,21)17(4)5/h13H,6-12H2,1-5H3,(H,16,19)
• InChI Key: IDYDORDUMWKGBU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CC)NC(=O)C1CCCN(C1)S(=O)(=O)N(C)C
• Molecular Formula: C15H31N3O3S
• Molecular Weight: 333.5 g/mol

Description

N-(1,1-diethylpropyl)-1-[(dimethylamino)sulfonyl]-3-piperidinecarboxamide is a useful research compound. Its molecular formula is C15H31N3O3S and its molecular weight is 333.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.20861303 g/mol and the complexity rating of the compound is 459. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Drug Development
Sulfonamides, including analogs and derivatives, play a crucial role in the development of new pharmaceuticals. Research indicates that these compounds are central to producing a variety of therapeutically relevant chemicals, especially in the synthesis of N-heterocycles, which are key structures in many drugs. The versatility of sulfonamides in chemical synthesis underlines their importance in medicinal chemistry and drug development (Philip et al., 2020).

Antimicrobial and Antiviral Properties
Sulfonamides have historically been used as antimicrobial agents due to their ability to inhibit bacterial growth. Recent patents and research studies have continued to explore sulfonamides for their antimicrobial properties, including their role in new drug development against resistant bacterial strains. This ongoing research reflects the potential of sulfonamide derivatives in addressing contemporary challenges in antimicrobial resistance (Carta et al., 2012).

Cancer Research
The exploration of sulfonamides extends into cancer research, where certain derivatives have shown promising anticancer activities. The development of sulfonamide-containing drugs targeting specific cancer types is an area of active investigation, underscoring the potential of these compounds in oncology (Elgemeie et al., 2019).

Environmental and Health Implications
The presence of sulfonamides in the environment, particularly from agricultural use and pharmaceutical waste, has raised concerns about their impact on microbial populations and potential implications for human health. Studies focus on understanding the environmental fate of sulfonamides and developing strategies to mitigate their negative effects, indicating the importance of managing these compounds outside of medical contexts (Baran et al., 2011).